Cas no 2165705-39-3 (ethyl (2R)-piperazine-2-carboxylate)

• Product Name: ethyl (2R)-piperazine-2-carboxylate
• CAS No: 2165705-39-3
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5639451
• PubChem ID: 51892830
• Update Time: 2025-10-29

ethyl (2R)-piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28228838
• ethyl (2R)-piperazine-2-carboxylate
• (2R)-Piperazine-2-carboxylic acid ethyl ester
• 2165705-39-3

• Inchi： 1S/C7H14N2O2/c1-2-11-7(10)6-5-8-3-4-9-6/h6,8-9H,2-5H2,1H3/t6-/m1/s1
• InChI Key： XWZHSYWFWDKJHI-ZCFIWIBFSA-N
• SMILES： O(CC)C([C@H]1CNCCN1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2R)-piperazine-2-carboxylate

Professional Introduction to Ethyl (2R)-Piperazine-2-Carboxylate (CAS No. 2165705-39-3)

Ethyl (2R)-piperazine-2-carboxylate, a compound with the chemical identifier CAS No. 2165705-39-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemical configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique structural properties of ethyl (2R)-piperazine-2-carboxylate make it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating neurological and immunological pathways.

The stereochemistry of ethyl (2R)-piperazine-2-carboxylate is a critical factor in its biological activity. The (R)-configuration at the piperazine ring imparts distinct pharmacokinetic and pharmacodynamic properties, which are essential for optimizing therapeutic efficacy. Recent studies have highlighted the importance of stereoselective synthesis in developing novel pharmaceutical agents, and ethyl (2R)-piperazine-2-carboxylate exemplifies this principle. Its synthesis involves precise control over reaction conditions to ensure high enantiomeric purity, a challenge that has been addressed through advanced catalytic methods and chiral auxiliary techniques.

In the realm of medicinal chemistry, ethyl (2R)-piperazine-2-carboxylate has been explored as a precursor for various bioactive molecules. Its piperazine moiety is a common pharmacophore found in many drugs targeting central nervous system disorders, such as antipsychotics and antidepressants. The carboxylate group provides a site for further functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity. Researchers have leveraged this compound to develop novel scaffolds that exhibit promising activity against neurological conditions, including Parkinson's disease and Alzheimer's disease.

Recent advancements in computational chemistry have further illuminated the potential of ethyl (2R)-piperazine-2-carboxylate. Molecular modeling studies have revealed its interaction with target proteins, providing insights into how its structure can be optimized for better drug-like properties. These simulations have guided the design of next-generation compounds that maintain the desirable stereochemical features while improving solubility and metabolic stability. Such computational approaches are increasingly integral to modern drug discovery, streamlining the process from hit identification to lead optimization.

The role of ethyl (2R)-piperazine-2-carboxylate in immunomodulatory therapies is another area of active investigation. Piperazine derivatives have shown potential in modulating immune responses, making them relevant for treating autoimmune diseases and enhancing vaccine efficacy. The specific stereochemistry of ethyl (2R)-piperazine-2-carboxylate may confer unique immunological effects compared to its enantiomer or racemic mixtures. Preclinical studies have begun to explore its interactions with immune receptors and signaling pathways, suggesting a multifaceted role in immunotherapy.

Industrial-scale production of ethyl (2R)-piperazine-2-carboxylate presents both opportunities and challenges. Efficient synthetic routes must be developed to ensure cost-effectiveness and scalability without compromising purity. Green chemistry principles are being applied to minimize waste and energy consumption during manufacturing. For instance, biocatalytic methods have been investigated as sustainable alternatives to traditional chemical synthesis, offering a more environmentally friendly approach to producing this valuable intermediate.

The future prospects for ethyl (2R)-piperazine-2-carboxylate are promising, given its versatility as a building block in drug discovery. Ongoing research aims to expand its applications into new therapeutic areas, such as oncology and anti-infective treatments. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality. As our understanding of molecular interactions deepens, compounds like ethyl (2R)-piperazine-2-carboxylate will continue to play a pivotal role in shaping the next generation of medicines.